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Compound of Interest

Compound Name: OVA Peptide (323-339)

Cat. No.: B13384289

An In-depth Technical Guide to OVA Peptide (323-339) for Immunological Research
Introduction

The chicken ovalbumin (OVA) peptide 323-339 is a paramount tool in immunology, serving as a
model antigen for studying T-cell mediated immune responses. As an immunodominant epitope
of the full ovalbumin protein, it is extensively used to investigate the mechanisms of antigen
presentation, T-cell activation, and allergic responses.[1][2][3] This guide provides a
comprehensive overview of the peptide's core properties, experimental applications, and the
underlying immunological pathways for researchers, scientists, and professionals in drug
development.

Core Properties and Characteristics

OVA (323-339) is a linear peptide epitope that acts as a major Major Histocompatibility
Complex (MHC) class ll-restricted T-cell epitope.[1] It is particularly significant in studies
involving BALB/c mice, where it is responsible for 25-35% of the T-cell response to the entire
OVA protein.[2]

Table 1: Core Properties of OVA Peptide (323-339)
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Property

Value

Amino Acid Sequence

H-lle-Ser-GlIn-Ala-Val-His-Ala-Ala-His-Ala-Glu-
lle-Asn-Glu-Ala-Gly-Arg-OH[1][4]

Molecular Formula

C74H120N26025[3][5]

Molecular Weight

1773.91 g/mol [2][3][5]

MHC Restriction

I-Ad (primarily in BALB/c mice)[1][3][6]

Immunological Role

CD4+ T-cell epitope, B-cell epitope[1]

Primary Applications

In vitro T-cell activation, in vivo immunization,

allergy and asthma models[1][2]

Physical Form

Commonly supplied as a lyophilized powder[1]

[7]

Solubility

Soluble in water (recommended up to 1mg/ml)

[31(51(7]

Immunological Mechanisms and Pathways

The primary function of OVA (323-339) in research is to elicit a CD4+ T-helper cell response.
This process begins with the uptake of the peptide by Antigen Presenting Cells (APCs), such

as dendritic cells or macrophages.
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Caption: MHC Class Il presentation of OVA (323-339) to a CD4+ T-cell.

The peptide is processed within the endosomal-lysosomal pathway and loaded onto MHC
class Il molecules. The resulting peptide-MHC-1I complex is then transported to the cell surface
for presentation to CD4+ T-helper cells. Recognition of this complex by a specific T-cell
receptor (TCR), along with co-stimulatory signals, leads to T-cell activation, proliferation, and
cytokine secretion.

Experimental Protocols and Applications
OVA (323-339) is a versatile tool used in a variety of standard immunological assays.[1]
1. In Vitro T-Cell Proliferation Assay

This assay measures the proliferation of OVA-specific T-cells in response to stimulation with
the peptide.

o Objective: To quantify the antigen-specific T-cell response.

o Methodology:
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o Isolate splenocytes or lymph node cells from mice previously immunized with OVA (323-
339).

o Plate the cells in a 96-well plate at a density of 2-5 x 10° cells/well.
o Add varying concentrations of OVA (323-339) peptide (e.g., 0.1, 1, 10 pg/mL) to the wells.
o Incubate for 72-96 hours at 37°C, 5% CO..

o Add a proliferation indicator such as 3H-thymidine or a colorimetric reagent (e.g., WST-1)

for the final 18-24 hours of culture.

o Measure proliferation by quantifying radioisotope incorporation or absorbance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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